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Compound of Interest

Compound Name: 4'-O-methylnyasol

Cat. No.: B1260253

4'-O-methylnyasol: A Technical Guide for
Researchers

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 4'-O-methylnyasol. Due to the limited availability of direct experimental
data for this specific compound, this guide also incorporates information on its parent
compound, nyasol (cis-hinokiresinol), to infer potential characteristics and biological activities.
All quantitative data is presented in structured tables, and detailed experimental methodologies
are provided where available or inferred from related compounds.

Chemical and Physical Properties

4'-O-methylnyasol is the 4'-O-methylated derivative of nyasol, a naturally occurring lignan.
While specific experimental data for 4'-O-methylnyasol is scarce, the properties of its parent
compound, nyasol, provide a foundational understanding.

Table 1: Physical and Chemical Properties of Nyasol and 4'-O-methylnyasol
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4'-0-methylnyasol

Property Nyasol (cis-hinokiresinol) .
(Predicted/Inferred)

Molecular Formula C17H1602 C1sH1802

Molecular Weight 252.31 g/mol 266.33 g/mol

Appearance - Likely a solid or oil
Expected to have increased

Solubility - solubility in organic solvents
compared to nyasol

Melting Point

Boiling Point
Expected to be higher than

LogP

nyasol

Note: Properties for 4'-O-methylnyasol are predicted based on its chemical structure and
comparison to the parent compound, nyasol. Dashes (-) indicate data not found in the
searched literature.

Experimental Protocols
Isolation of Nyasol and 4'-O-methylnyasol

Nyasol and its derivatives, including 4'-O-methylnyasol, have been isolated from the rhizomes
of Anemarrhena asphodeloides. A general workflow for the isolation of these compounds is
depicted below.
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Isolation Workflow for Nyasol and its Derivatives

Rhizomes of Anemarrhena asphodeloides

'

Extraction with organic solvent (e.g., Ethanol)

'

Crude Extract

'

Solvent Partitioning (e.g., with Ethyl Acetate)

'

Ethyl Acetate Fraction

'

Column Chromatography (e.g., Silica Gel, Sephadex LH-20)

:

Fractions containing Nyasol and derivatives

i

Further Purification (e.g., HPLC)

'

Isolated Nyasol and 4'-O-methylnyasol

Click to download full resolution via product page

Caption: General workflow for the isolation of nyasol and its derivatives.
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Synthesis of 4'-O-methylnyasol

While a specific protocol for the synthesis of 4'-O-methylnyasol was not found, a plausible
method can be inferred from general O-methylation techniques for phenolic compounds. One
such environmentally friendly method involves the use of dimethyl carbonate (DMC).

Plausible Synthetic Protocol for 4'-O-methylnyasol from Nyasol:

Dissolution: Dissolve nyasol (1 equivalent) in an excess of dimethyl carbonate (DMC), which
acts as both the solvent and methylating agent.

» Base Addition: Add a stoichiometric amount of a non-nucleophilic base, such as 1,8-
diazabicyclo[5.4.0Jundec-7-ene (DBU), to the solution.

o Reaction: Heat the mixture to reflux (approximately 90 °C) with continuous stirring. The
reaction progress can be monitored by Thin Layer Chromatography (TLC).

o Work-up: Upon completion, evaporate the solvent under reduced pressure. The residue can
be redissolved in an organic solvent like ethyl acetate and washed with a dilute acid (e.g., 1N
HCI) to remove the base.

 Purification: The crude product can be purified using column chromatography on silica gel to
yield 4'-O-methylnyasol.

Biological Activity and Signaling Pathways

Direct studies on the biological activity of 4'-O-methylnyasol are limited. However, its parent
compound, nyasol, has demonstrated several significant biological effects. It is hypothesized
that 4'-O-methylnyasol may exhibit similar, though potentially modulated, activities.

Table 2: Reported Biological Activities of Nyasol
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Activity Description Reference
Identified as an active principle
Antiviral against Respiratory Syncytial [1]

Virus (RSV).[1]

Anti-inflammatory

Suppresses neuroinflammatory
responses by inhibiting I-kB
degradation in LPS-stimulated

microglial cells.

Antifungal

Shows activity against certain

fungal strains.

Antibacterial

Exhibits activity against various

bacteria.

Antileishmanial

Demonstrates activity against

Leishmania.

Hyaluronidase Inhibition

Acts as an inhibitor of the

hyaluronidase enzyme.

Anti-inflammatory Signaling Pathway of Nyasol

Nyasol has been shown to exert its anti-inflammatory effects by interfering with the NF-kB

signaling pathway. In lipopolysaccharide (LPS)-stimulated microglial cells, nyasol suppresses

the degradation of I-kB, which is an inhibitory protein of NF-kB. This action prevents the

translocation of NF-kB to the nucleus, thereby downregulating the expression of pro-

inflammatory genes.
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Inhibition of NF-kB Pathway by Nyasol
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Caption: Nyasol's inhibition of the NF-kB signaling pathway.

Conclusion

4'-O-methylnyasol is a naturally occurring derivative of nyasol with potential for various
biological activities, likely mirroring those of its parent compound, including antiviral and anti-
inflammatory effects. While direct experimental data for 4'-O-methylnyasol is currently limited,
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this guide provides a foundational understanding based on the known properties of nyasol and
general chemical principles. Further research is warranted to fully elucidate the physical,
chemical, and pharmacological profile of 4'-O-methylnyasol to explore its potential in drug
discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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